Cas no 1105233-38-2 (N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide)

• Product Name: N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide
• CAS No: 1105233-38-2
• MF: C₂₂H₂₄N₄OS
• MW: 392.517163276672
• CID: 6234000
• PubChem ID: 44059836
• Update Time: 2025-07-18

N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide
• N-ethyl-N-phenyl-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-4-carboxamide
• VU0646387-1
• N-ethyl-N-phenyl-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide
• N-ethyl-N-phenyl-1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-4-carboxamide
• AKOS024512379
• F5528-1207
• 1105233-38-2

• Inchi： 1S/C22H24N4OS/c1-2-26(18-7-4-3-5-8-18)22(27)17-12-14-25(15-13-17)21-11-10-19(23-24-21)20-9-6-16-28-20/h3-11,16-17H,2,12-15H2,1H3
• InChI Key： UIKBPIHCKNSNKN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(N=N1)N1CCC(C(N(C2C=CC=CC=2)CC)=O)CC1

Computed Properties

• Exact Mass: 392.16708258g/mol
• Monoisotopic Mass: 392.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.6Ų

Additional information on N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide

Research Brief on N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS: 1105233-38-2)

N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS: 1105233-38-2) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridazine and piperidine core structure, has shown promising potential in targeting specific biological pathways, particularly in the context of neurological disorders and cancer therapeutics. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical applications.

The synthesis of N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the incorporation of the thiophene moiety, which is critical for its biological activity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In terms of mechanism of action, preliminary studies suggest that this compound exhibits high affinity for specific G-protein-coupled receptors (GPCRs) and kinase targets. Molecular docking simulations have revealed that the pyridazine and piperidine rings interact with key amino acid residues in the binding pockets of these targets, potentially modulating signal transduction pathways. Notably, the compound has demonstrated inhibitory effects on aberrant cell proliferation in vitro, making it a candidate for further investigation in oncology research.

Preclinical studies have further elucidated the pharmacological profile of N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide. In animal models of neurodegenerative diseases, the compound has shown neuroprotective effects, likely due to its ability to cross the blood-brain barrier (BBB) and mitigate oxidative stress. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, providing a foundation for future clinical development.

Despite these promising findings, challenges remain in the development of this compound. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive safety profiling. Furthermore, the scalability of its synthesis and formulation optimization are critical areas for future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound toward clinical trials.

In conclusion, N-ethyl-N-phenyl-1-6-(thiophen-2-yl)pyridazin-3-ylpiperidine-4-carboxamide (CAS: 1105233-38-2) represents a promising candidate for therapeutic intervention in neurological and oncological disorders. Its unique chemical structure and multifaceted biological activity warrant further investigation to fully unlock its potential. This research brief underscores the importance of continued exploration and development of this compound, which could pave the way for novel treatment strategies in the chemical biology and pharmaceutical fields.